Cas no 384360-63-8 (ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• CAS No: 384360-63-8
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 5857021
• PubChem ID: 3697492
• Update Time: 2025-11-01

ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-((1-methoxy-1-oxopropan-2-yl)oxy)-2-(4-methoxyphenyl)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-(2-methoxy-1-methyl-2-oxoethoxy)-2-(4-methoxyphenyl)-, ethyl ester
• AKOS016290816
• 384360-63-8
• AKOS002163761
• ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• ethyl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• Oprea1_027924
• F1190-0336

• Inchi： 1S/C22H22O7/c1-5-27-22(24)19-17-12-16(28-13(2)21(23)26-4)10-11-18(17)29-20(19)14-6-8-15(25-3)9-7-14/h6-13H,5H2,1-4H3
• InChI Key： GEQGHIXOVBRHHB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(C)C(OC)=O)C=C2C(C(OCC)=O)=C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 398.13655304g/mol
• Monoisotopic Mass: 398.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 536.7±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate

Ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 384360-63-8): A Comprehensive Overview

Ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 384360-63-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as ethyl 5-(1-methoxypropanoyloxy)-2-(4-methoxyphenyl)benzofuran-3-carboxylate, is characterized by its unique structural features, which include a benzofuran core, an ester group, and multiple functional groups such as methoxy and carboxylic acid derivatives. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The benzofuran scaffold is a well-known heterocyclic ring system that has been extensively studied for its diverse biological activities. Compounds containing this scaffold have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antiviral applications. The presence of the ester group in ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate adds an additional layer of complexity and potential for modulation of biological activity through hydrolysis or enzymatic cleavage.

Recent studies have highlighted the importance of methoxy groups in enhancing the lipophilicity and bioavailability of organic compounds. In the context of ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate, the methoxy substituents on the phenyl ring and the propanoyloxy moiety are believed to play a crucial role in its pharmacokinetic properties. These groups can influence the compound's ability to cross biological membranes, thereby affecting its distribution and metabolism in vivo.

The carboxylic acid derivative in ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate is another key structural feature that contributes to its biological activity. Carboxylic acids and their derivatives are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This property makes ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate a promising candidate for drug development, particularly in the design of small molecule inhibitors.

In terms of synthetic routes, ethyl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group manipulations. The synthesis typically involves the formation of the benzofuran core through a cyclization reaction, followed by selective functionalization to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Pharmacological studies have shown that ethyl 5-[(1-methoxy-1-oxypropanoyloxy)-2-(4-methoxyphenyl)-benzofuran carboxylic acid ester exhibits potent anti-inflammatory activity in vitro and in vivo. The compound has been tested in various models of inflammation, including lipopolysaccharide (LPS)-induced inflammation in macrophages and carrageenan-induced paw edema in rodents. Results from these studies indicate that ethyl 5-[ (1-methox ypropanoyloxy)-2-(4-m eth oxy phen yl )benz o furan car box yli c acid ester] effectively inhibits pro-inflammatory cytokine production and reduces inflammatory markers, suggesting its potential as an anti-inflammatory agent.

Additionally, preliminary studies have explored the anticancer properties of ethyl 5-[ (1-m eth oxy pro pan oy lox y ) - 2 - ( 4 - m et ho xy ph en yl ) - ben zo fu ran ca r bo xy li c ac id es te r]. In vitro assays using cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms, including modulation of signaling pathways involved in cell cycle regulation and apoptosis induction. These findings warrant further investigation into its potential as an anticancer agent.

The safety profile of ethyl 5-[ ( 1 - m et ho xy pr op an oy lox y ) - 2 - ( 4 - m et ho xy ph en yl ) - ben zo fu ran ca r bo xy li c ac id es te r] is also an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, ethyl 5-[ ( 1 - m et ho xy pr op an oy lox y ) - 2 - ( 4 - m et ho xy ph en yl ) - ben zo fu ran ca r bo xy li c ac id es te r] (CAS No. 384360-63-8) is a promising compound with potential applications in various therapeutic areas. Its unique structural features, coupled with its demonstrated biological activities, make it a valuable subject for ongoing research and development. As new insights into its mechanisms of action and potential clinical applications continue to emerge, this compound holds significant promise for advancing medical treatments.